Cas no 320421-90-7 (4-METHOXY-N'-METHYL-N'-[2-(TRIFLUOROMETHYL)-4-QUINAZOLINYL]BENZENESULFONOHYDRAZIDE)

• Product Name: 4-METHOXY-N'-METHYL-N'-[2-(TRIFLUOROMETHYL)-4-QUINAZOLINYL]BENZENESULFONOHYDRAZIDE
• CAS No: 320421-90-7
• MF: C₁₇H₁₅F₃N₄O₃S
• MW: 412.386212587357
• CID: 5185211
• Update Time: 2025-06-11

4-METHOXY-N'-METHYL-N'-[2-(TRIFLUOROMETHYL)-4-QUINAZOLINYL]BENZENESULFONOHYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-N'-METHYL-N'-[2-(TRIFLUOROMETHYL)-4-QUINAZOLINYL]BENZENESULFONOHYDRAZIDE
• 4-methoxy-N'-methyl-N'-[2-(trifluoromethyl)quinazolin-4-yl]benzene-1-sulfonohydrazide
• Benzenesulfonic acid, 4-methoxy-, 2-methyl-2-[2-(trifluoromethyl)-4-quinazolinyl]hydrazide

• Inchi： 1S/C17H15F3N4O3S/c1-24(23-28(25,26)12-9-7-11(27-2)8-10-12)15-13-5-3-4-6-14(13)21-16(22-15)17(18,19)20/h3-10,23H,1-2H3
• InChI Key： PLXRCMUNPNQMAB-UHFFFAOYSA-N
• SMILES： C1(S(NN(C)C2=C3C(=NC(C(F)(F)F)=N2)C=CC=C3)(=O)=O)=CC=C(OC)C=C1

Additional information on 4-METHOXY-N'-METHYL-N'-[2-(TRIFLUOROMETHYL)-4-QUINAZOLINYL]BENZENESULFONOHYDRAZIDE

Introduction to 4-METHOXY-N'-METHYL-N'-[2-(TRIFLUOROMETHYL)-4-QUINAZOLINYL]BENZENESULFONOHYDRAZIDE and Its Significance in Modern Chemical Biology

4-METHOXY-N'-METHYL-N'-[2-(TRIFLUOROMETHYL)-4-QUINAZOLINYL]BENZENESULFONOHYDRAZIDE, identified by its CAS number 320421-90-7, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple pharmacophoric moieties, including a benzenesulfonylhydrazide moiety and a trifluoromethyl-substituted quinazoline core, positions this compound as a promising candidate for further exploration in drug discovery.

The structural composition of 4-METHOXY-N'-METHYL-N'-[2-(TRIFLUOROMETHYL)-4-QUINAZOLINYL]BENZENESULFONOHYDRAZIDE is strategically designed to interact with biological targets in a highly specific manner. The trifluoromethyl group, a well-documented pharmacophore, is known for its ability to modulate metabolic stability and binding affinity, making it a valuable feature in the design of bioactive molecules. Additionally, the quinazoline scaffold is widely recognized for its role in various biological processes and has been extensively explored in the development of anticancer, antiviral, and anti-inflammatory agents.

The benzenesulfonylhydrazide moiety introduces an additional layer of functionality that can be exploited for covalent bond formation with biological targets, enhancing drug efficacy and selectivity. This characteristic is particularly relevant in the context of targeted therapy, where precise interaction with disease-causing proteins is essential. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in overcoming resistance mechanisms and improving treatment outcomes.

In the context of contemporary research, 4-METHOXY-N'-METHYL-N'-[2-(TRIFLUOROMETHYL)-4-QUINAZOLINYL]BENZENESULFONOHYDRAZIDE has been investigated for its potential role in modulating signaling pathways associated with various diseases. For instance, studies have suggested that quinazoline derivatives can interfere with kinases and other enzymes involved in tumor progression. The trifluoromethyl substitution further enhances the binding affinity of these derivatives to their targets, potentially leading to more potent inhibition.

Moreover, the 4-methoxy group contributes to the overall electronic properties of the molecule, influencing its solubility and bioavailability. This aspect is critical for drug development, as poor solubility can significantly hinder therapeutic efficacy. The integration of these structural features makes 4-METHOXY-N'-METHYL-N'-[2-(TRIFLUOROMETHYL)-4-QUINAZOLINYL]BENZENESULFONOHYDRAZIDE a compelling subject for further investigation.

Recent publications have demonstrated the utility of similar sulfonohydrazide compounds in the development of enzyme inhibitors. These studies have shown that sulfonohydrazides can act as potent inhibitors by forming stable adducts with active site residues. The presence of both a sulfonyl group and a hydrazide moiety in 4-METHOXY-N'-METHYL-N'-[2-(TRIFLUOROMETHYL)-4-QUINAZOLINYL]BENZENESULFONOHYDRAZIDE suggests that it may exhibit similar inhibitory properties, making it a valuable tool for studying enzyme function and developing novel therapeutics.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These techniques are essential for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

In conclusion, 4-METHOXY-N'-METHYL-N'-[2-(TRIFLUOROMETHYL)-4-QUINAZOLINYL]BENZENESULFONOHYDRAZIDE (CAS no 320421-90-7) represents a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.